Cas no 2648911-21-9 ((2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid)

• Product Name: (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• CAS No: 2648911-21-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6184994
• PubChem ID: 165815404
• Update Time: 2025-05-21

(2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• 2648911-21-9
• EN300-1505277
• (2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-8-23(25(30)31)28-24(29)14-13-17(2)15-27-26(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,3,8,13-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m1/s1
• InChI Key： ATTJMMKQJLTOKN-IRCUZVAFSA-N
• SMILES： O(C(NCC(C)CCC(N[C@@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid

Introduction to (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic Acid (CAS No. 2648911-21-9)

(2R-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid) is a specialized compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2648911-21-9, has garnered attention due to its unique structural properties and potential therapeutic benefits. The intricate molecular architecture of this compound, featuring a fluorenyl moiety and an amino acid derivative, positions it as a promising candidate for various biochemical and medicinal applications.

The structural composition of (2R-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid) is characterized by a chiral center at the 2R position, which is crucial for its biological activity. The presence of a fluorenylmethoxycarbonyl group enhances the compound's stability and solubility, making it more suitable for formulation in pharmaceutical applications. Additionally, the amide and carboxylic acid functionalities contribute to its reactivity, enabling diverse chemical modifications and derivatizations.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. (2R-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid) has been studied for its potential role in modulating various biological pathways. Its fluorenyl group, known for its photophysical properties, makes it a valuable component in drug design, particularly in the development of photoactivatable probes and bioimaging agents. Furthermore, the amine functionality allows for further derivatization into peptidomimetics, which are increasingly recognized for their therapeutic potential.

The compound's unique structural features have also been explored in the context of enzyme inhibition and receptor binding studies. Researchers have utilized (2R-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid) as a scaffold to develop inhibitors targeting key enzymes involved in metabolic disorders and inflammatory diseases. Preliminary studies have demonstrated promising results in vitro, suggesting its potential as a lead compound for further drug development. The chiral nature of the molecule ensures high enantiomeric purity, which is critical for minimizing side effects and maximizing therapeutic efficacy.

The synthesis of (2R-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, are employed to achieve the desired stereochemical configuration. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound, ensuring its compliance with pharmaceutical standards.

The pharmacokinetic properties of (2R-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid) are also under investigation to optimize its bioavailability and therapeutic window. Studies have shown that modifications to the fluorenylmethoxycarbonyl group can significantly influence metabolic stability and distribution within the body. These findings are crucial for designing prodrugs or formulations that enhance drug delivery systems.

In conclusion, ((2R)-2-5-({(9H-fluoren-9--yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features, combined with promising preclinical results, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a pivotal role in addressing unmet medical needs.